(E)-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C20H23NO3S/c22-19(9-8-18-7-4-14-25-18)21-15-20(23,16-5-2-1-3-6-16)17-10-12-24-13-11-17/h1-9,14,17,23H,10-13,15H2,(H,21,22)/b9-8+
• InChI Key: BHNGHLAROZVTNL-CMDGGOBGSA-N
• Canonical SMILES: C1COCCC1C(CNC(=O)C=CC2=CC=CS2)(C3=CC=CC=C3)O
• Isomeric SMILES: C1COCCC1C(CNC(=O)/C=C/C2=CC=CS2)(C3=CC=CC=C3)O
• Molecular Formula: C20H23NO3S
• Molecular Weight: 357.5 g/mol
• CAS No.: 2034997-49-2

Description

(E)-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C20H23NO3S and its molecular weight is 357.47. The purity is usually 95%.
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Scientific Research Applications

Associating Structures and Solution Behavior

Acrylamide derivatives, similar in structure to the compound , have been studied for their unique solution behaviors and associating structures, which are crucial for applications in fields like polymer science and enhanced oil recovery. For example, an acrylamide-based tetra-polymer demonstrated strong salt-thickening effects in brine solutions, highlighting its potential in enhanced oil recovery applications due to its unique associating behaviors and solution properties in different salt concentrations (Zhong et al., 2014).

Functional Modification for Medical Applications

The functional modification of polymers through the condensation reaction with various amine compounds, including acrylamide derivatives, has shown significant potential in medical applications. Such modifications have improved the thermal stability and biological activities of polymers, which can be utilized in antibacterial and antifungal applications (Aly et al., 2015).

Drug Delivery Systems

Polyacrylamide derivatives have been explored as materials for drug delivery systems. The preparation and characterization of poly(hydroxy ethyl methyl acrylamide-co-acrylic acid) microspheres, for instance, revealed their potential in pH-sensitive drug delivery applications. These materials can encapsulate drugs, offering controlled release in response to environmental pH changes, which is crucial for targeted therapy (Swamy et al., 2013).

Photoresponsive Polymers

Certain acrylamide derivatives have been developed to possess photoresponsive properties, showing affinity changes to water upon UV or visible light irradiation. This characteristic opens up applications in smart materials and surfaces that can dynamically alter their hydrophobicity or hydrophilicity in response to light, useful in various technological and biomedical fields (Akiyama & Tamaoki, 2004).

Corrosion Inhibition

The use of acrylamide derivatives as corrosion inhibitors has been researched, with specific compounds showing effectiveness in protecting metals in acidic environments. Such inhibitors are valuable in industrial applications where metal preservation is crucial (Abu-Rayyan et al., 2022).